(6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C13H12N4OS2
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (6Z)-5-imino-2-propan-2-yl-6-(thiophen-2-ylmethylidene)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C13H12N4OS2/c1-7(2)12-16-17-10(14)9(6-8-4-3-5-19-8)11(18)15-13(17)20-12/h3-7,14H,1-2H3/b9-6-,14-10?
• InChI Key: FJTVUQCYTKWYBK-OAOWJTDASA-N
• Isomeric SMILES: CC(C)C1=NN2C(=N)/C(=C/C3=CC=CS3)/C(=O)N=C2S1
• SMILES: CC(C)C1=NN2C(=N)C(=CC3=CC=CS3)C(=O)N=C2S1

Description

(6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is a heterocyclic organic compound that contains a thiadiazole and pyrimidine ring system, which makes it an interesting target for synthetic chemists.

Mechanism of Action

The mechanism of action of (6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, it is believed that this compound exerts its biological activity through the inhibition of various enzymes and receptors. For example, it has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and repair. In addition, this compound has also been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the maintenance of tissue homeostasis. In addition, this compound has also been shown to exhibit antibacterial and antifungal activities, which make it a promising candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of (6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is its relatively simple synthesis method, which makes it easily accessible for researchers. In addition, this compound exhibits potent biological activity, which makes it a promising candidate for the development of new drugs and materials. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions that could be pursued in the study of (6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One potential direction is the further investigation of its mechanism of action, which could lead to the discovery of new targets for drug development. In addition, this compound could also be further studied for its potential applications in the field of materials science, where its interesting electronic and optical properties could be exploited for the development of new electronic devices and sensors. Finally, the synthesis of analogs of this compound could also be pursued, with the aim of improving its biological activity and physicochemical properties.

Synthesis Methods

The synthesis of (6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 2-aminothiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2,4-dimethylpyrimidine-5-carbaldehyde in the presence of a base such as triethylamine to form the desired product. The yield of this reaction is typically moderate to high, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

(6Z)-5-imino-2-(propan-2-yl)-6-(thiophen-2-ylmethylidene)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit potent antitumor, antimicrobial, and anticonvulsant activities. In addition, this compound has also been investigated for its potential applications in the field of materials science, where it has been shown to exhibit interesting electronic and optical properties.